Cas no 1803856-41-8 (3-Bromo-1-(3,4-dicyanophenyl)propan-1-one)
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
-
- Inchi: 1S/C11H7BrN2O/c12-4-3-11(15)8-1-2-9(6-13)10(5-8)7-14/h1-2,5H,3-4H2
- InChI Key: YFBNFEFSWGBDRX-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(C#N)=C(C#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 335
- XLogP3: 1.7
- Topological Polar Surface Area: 64.599
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016684-250mg |
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one |
1803856-41-8 | 97% | 250mg |
470.40 USD | 2021-06-25 | |
| Alichem | A013016684-500mg |
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one |
1803856-41-8 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013016684-1g |
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one |
1803856-41-8 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
Recent Advances in the Study of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one (CAS: 1803856-41-8)
The compound 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one (CAS: 1803856-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the unique structural features of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one, which make it a promising candidate for the development of novel kinase inhibitors. The presence of the bromo and dicyanophenyl groups in its structure allows for selective interactions with specific protein targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, including JAK2 and EGFR, which are critical targets in cancer therapy.
In addition to its kinase inhibitory properties, 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one has also been investigated for its role in modulating oxidative stress and inflammation. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that this compound significantly reduces the production of reactive oxygen species (ROS) in macrophages, suggesting its potential as an anti-inflammatory agent. The study further elucidated the compound's mechanism of action, which involves the inhibition of NF-κB signaling pathways.
The synthesis of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one has also been a topic of recent research. A 2022 paper in Organic Letters described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly important for scaling up production for further pharmacological evaluation. The paper also provided detailed spectroscopic data (NMR, MS) to aid in the characterization of the compound.
Despite these promising findings, challenges remain in the development of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to improve its metabolic stability. Ongoing research is focused on designing derivatives with enhanced drug-like properties while retaining the core pharmacophore.
In conclusion, 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one represents a chemically interesting scaffold with multiple potential therapeutic applications. Recent studies have significantly advanced our understanding of its biological activities and synthetic accessibility. Future research directions should focus on comprehensive in vivo efficacy studies and the development of more potent and selective analogs for clinical translation.
1803856-41-8 (3-Bromo-1-(3,4-dicyanophenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)